Cas no 1040652-90-1 (2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide)

• Product Name: 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• CAS No: 1040652-90-1
• MF: C₁₉H₁₉FN₄O₃S₂
• MW: 434.507564783096
• CID: 5910828
• PubChem ID: 27377867
• Update Time: 2025-06-09

2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
• VU0642950-1
• F5382-0555
• 2-(2-((4-fluorophenyl)amino)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide
• AKOS024508157
• 1040652-90-1
• 2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

• Inchi： 1S/C19H19FN4O3S2/c20-14-3-5-15(6-4-14)23-19-24-16(12-28-19)11-18(25)22-10-9-13-1-7-17(8-2-13)29(21,26)27/h1-8,12H,9-11H2,(H,22,25)(H,23,24)(H2,21,26,27)
• InChI Key： AJAUHVPXAVEZDH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(CC1=CSC(NC2C=CC(=CC=2)F)=N1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 434.08826099g/mol
• Monoisotopic Mass: 434.08826099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 151Ų

Additional information on 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

Introduction to 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1040652-90-1 is a sophisticated molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. The chemical name, 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide, provides a detailed insight into its molecular architecture, which includes key functional groups such as the thiazole ring, fluorophenyl amine, sulfamoylphenyl ethyl moiety, and acetamide group. These components contribute to the compound's diverse biological activities and make it a promising candidate for further research and development in pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. The thiazole core in 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is particularly noteworthy, as it has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of a fluorine atom in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for drug development.

The amine group attached to the thiazole ring in this compound interacts with various biological targets, including enzymes and receptors. This interaction is critical for modulating biological processes and has been exploited in the design of drugs targeting neurological disorders. For instance, studies have suggested that compounds with similar structural motifs may interfere with neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression and anxiety.

The sulfamoyl group in the N-[2-(4-sulfamoylphenyl)ethyl]acetamide moiety adds another layer of functionality to the molecule. Sulfonamides are well-known for their antimicrobial properties and have been used in various therapeutic contexts. The sulfamoyl group not only enhances the compound's solubility but also its ability to interact with biological targets. This dual functionality makes 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide a versatile molecule with potential applications in treating a range of diseases.

In recent years, there has been growing interest in developing small molecule inhibitors for kinases, which are key enzymes involved in cell signaling pathways. The structural features of 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide, particularly the combination of the thiazole ring and sulfamoylphenyl ethyl group, suggest that it may inhibit certain kinases by competing with ATP for binding sites. Such inhibition could disrupt abnormal signaling pathways associated with cancer and other diseases.

The acetamide group at the end of the molecule not only contributes to its solubility but also provides a site for further chemical modification. This allows researchers to fine-tune the properties of the compound, such as its binding affinity and metabolic stability, making it adaptable for various therapeutic applications.

Ongoing research is exploring new synthetic routes to optimize the production of 1040652-90-1. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, reducing costs and improving yields. These developments are crucial for translating laboratory discoveries into clinical applications.

The pharmacokinetic properties of 2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[2-(4-sulfamoylphenyl)ethyl]acetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety profile. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics, making it suitable for oral administration and repeated dosing regimens.

In conclusion, 1040652-90-1 represents a promising lead compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for further research into treating various diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing next-generation therapeutics.